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Compound of Interest

Compound Name: m-PEG17-NHS ester

Cat. No.: B8106489

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of methoxy-poly(ethylene glycol)-
succinimidyl ester (m-PEG17-NHS ester), a valuable tool in bioconjugation and drug
development. This document details its chemical properties, lists prominent suppliers, and
outlines its primary applications, supported by experimental protocols and data.

Core Properties and Supplier Information

m-PEG17-NHS ester is a monodisperse polyethylene glycol (PEG) derivative with a terminal
N-hydroxysuccinimide (NHS) ester. The methoxy-capped PEG chain imparts hydrophilicity and
reduces immunogenicity of the conjugated molecule, while the NHS ester provides a reactive
handle for covalent attachment to primary amines.

CAS Number: 174569-25-6[1][2]

Molecular Formula: C40H75NO21[1]

Physicochemical and Supplier Data
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Property Value Supplier Examples

BroadPharm[1], MedKoo

Molecular Weight ~906.02 g/mol o )
Biosciences|[3], AxisPharm[2]

BroadPharm (98%)[1],
Purity Typically 295% AxisPharm (295%)[2],
ChemScene (297%)[4]

White to off-white solid or

Appearance ] )

viscous oll

Soluble in DMSO, DMF, and
Solubility other organic solvents. Limited

solubility in water.

Store at -20°C, desiccated to
Storage prevent hydrolysis of the NHS
ester.[1][3]

A variety of chemical suppliers offer m-PEG17-NHS ester, including but not limited to:
e BroadPharm[1]

o AxisPharm[2]

o MedKoo Biosciences[3]

e ChemScene[4]

o TargetMol[5]

o Chemspace[6]

Mechanism of Action: Amine-Reactive Conjugation

The primary utility of m-PEG17-NHS ester lies in its ability to react with primary amines (-NH2)
present on biomolecules such as proteins (e.g., lysine residues, N-terminus), peptides, and
amine-modified oligonucleotides. The reaction, which proceeds efficiently at neutral to slightly
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basic pH (7.2-8.5), results in the formation of a stable amide bond and the release of N-
hydroxysuccinimide (NHS).[7]
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General Reaction of m-PEG17-NHS Ester with a Primary Amine

-

Reactants

m-PEG17-0-C(0)-NHS

~

+ R-NH2
(pH 7.2-8.5) Products

m-PEGl?-O-C(O)-NH-F\) NHS
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PROTAC-Mediated Protein Degradation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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